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Compound of Interest

2,3,5-Tribromothieno[3,2-
bjthiophene

Cat. No.: B186773

Compound Name:

In-Depth Technical Guide to 2,3,5-
Tribromothieno[3,2-b]thiophene

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties of 2,3,5-

Tribromothieno[3,2-b]thiophene, a halogenated heterocyclic compound of interest in
materials science and organic synthesis.

Core Molecular Data

The fundamental molecular and chemical properties of 2,3,5-Tribromothieno[3,2-b]thiophene
are summarized in the table below. This data is essential for stoichiometric calculations,
analytical characterization, and computational modeling.
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Molecular Formula

CeHBrsS2[1]

Molecular Weight 376.914 g/mol [1]
Exact Mass 375.70493 u[1]
CAS Number 25121-88-4[1]

Canonical SMILES

C1=C(SC2=C1SC(=C2Br)Br)Br[1]

LogP 5.25030[1]
Hydrogen Bond Donor Count 0[1]
Hydrogen Bond Acceptor Count 2[1]
Heavy Atom Count 11[1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2,3,5-Tribromothieno[3,2-

b]thiophene is not readily available in the cited literature, a general approach can be inferred

from the synthesis of similar polybrominated thienothiophenes. The primary method involves

the direct bromination of the thieno[3,2-b]thiophene core.

General Protocol for Bromination of Thieno[3,2-b]thiophene Derivatives:

This protocol is adapted from the synthesis of related compounds, such as 2,3,5,6-

Tetrabromothienol[3,2-b]thiophene, and should be optimized for the desired tribrominated

product.

Materials:

e Thieno[3,2-b]thiophene
e Bromine

e Anhydrous Acetic Acid
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Anhydrous Chloroform

Sodium bisulfite solution

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Appropriate glassware and safety equipment
Procedure:

» Dissolve the starting material, thieno[3,2-b]thiophene, in a mixture of anhydrous acetic acid
and chloroform in a round-bottom flask equipped with a dropping funnel and a magnetic
stirrer.

e Cool the reaction mixture in an ice bath.

e Slowly add a stoichiometric amount of bromine (3 equivalents for the tribromo- derivative)
dissolved in acetic acid to the cooled solution. The rate of addition should be controlled to
manage the exothermic reaction.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitoring by TLC or GC-MS is
recommended).

e Quench the reaction by carefully adding a saturated solution of sodium bisulfite to neutralize
any unreacted bromine.

o Neutralize the acidic solution with a saturated solution of sodium bicarbonate.
o Extract the organic layer and wash it with water and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure.

e The crude product can be purified by recrystallization or column chromatography to yield the
desired 2,3,5-Tribromothieno[3,2-b]thiophene.
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Application Pathway in Organic Electronics

Brominated thieno[3,2-b]thiophenes are valuable intermediates in the synthesis of advanced
organic electronic materials. The bromine atoms serve as versatile handles for further
functionalization through cross-coupling reactions, leading to the formation of conjugated
polymers and small molecules for applications in organic field-effect transistors (OFETs) and
organic photovoltaics (OPVS).

Synthesis of Functionalized Thienothiophenes

Thieno[3,2-b]thiophene

'

Bromination
(e.g., to 2,3,5-Tribromothieno[3,2-b]thiophene)

:

Cross-Coupling Reaction
(e.g., Suzuki, Stille)
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Application in Organic Electronics
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Caption: Synthetic pathway from thieno[3,2-b]thiophene to functional materials for organic
electronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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